Cas no 2228230-30-4 (tert-butyl N-4-(4-aminobutyl)-3-chlorophenylcarbamate)

• Product Name: tert-butyl N-4-(4-aminobutyl)-3-chlorophenylcarbamate
• CAS No: 2228230-30-4
• MF: C₁₅H₂₃ClN₂O₂
• MW: 298.808323144913
• CID: 6410326
• PubChem ID: 165826014
• Update Time: 2025-10-28

tert-butyl N-4-(4-aminobutyl)-3-chlorophenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-4-(4-aminobutyl)-3-chlorophenylcarbamate
• EN300-1902795
• tert-butyl N-[4-(4-aminobutyl)-3-chlorophenyl]carbamate
• 2228230-30-4

• Inchi： 1S/C15H23ClN2O2/c1-15(2,3)20-14(19)18-12-8-7-11(13(16)10-12)6-4-5-9-17/h7-8,10H,4-6,9,17H2,1-3H3,(H,18,19)
• InChI Key： PHTQTHHZLMUIHB-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1CCCCN)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 298.1448057g/mol
• Monoisotopic Mass: 298.1448057g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-4-(4-aminobutyl)-3-chlorophenylcarbamate

Professional Introduction to Compound with CAS No. 2228230-30-4 and Product Name: tert-butyl N-4-(4-aminobutyl)-3-chlorophenylcarbamate

The compound with the CAS number 2228230-30-4 and the product name tert-butyl N-4-(4-aminobutyl)-3-chlorophenylcarbamate represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural and functional properties, has garnered considerable attention in recent years due to its potential applications in medicinal chemistry and drug development.

In the realm of chemical biology, this compound has been extensively studied for its pharmacological properties. The presence of a tert-butyl group in its molecular structure contributes to its stability and reactivity, making it a valuable intermediate in the synthesis of more complex molecules. The N-4-(4-aminobutyl)-3-chlorophenylcarbamate moiety adds another layer of functionality, enabling diverse chemical modifications that can be tailored for specific therapeutic targets.

Recent research has highlighted the compound's role in the development of novel therapeutic agents. Studies have demonstrated its efficacy in modulating various biological pathways, particularly those involved in inflammation and immune response. The structural features of this compound allow it to interact with biological targets in a highly specific manner, which is crucial for developing drugs with minimal side effects.

The synthesis of tert-butyl N-4-(4-aminobutyl)-3-chlorophenylcarbamate involves a series of well-defined chemical reactions that showcase the ingenuity of modern synthetic organic chemistry. The use of advanced catalytic systems and purification techniques ensures high yields and purity, which are essential for pharmaceutical applications. These synthetic methodologies have been refined over the years, leading to more efficient and sustainable production processes.

In addition to its pharmacological potential, this compound has also been explored for its role in chemical biology research. Its ability to serve as a scaffold for drug discovery has opened up new avenues for developing treatments against various diseases. Researchers have leveraged its structural flexibility to design derivatives with enhanced pharmacological properties, further expanding its therapeutic applications.

The growing interest in this compound is also driven by its compatibility with modern drug development technologies. The use of computational methods and high-throughput screening has facilitated rapid identification of potential drug candidates. This compound's molecular structure makes it an ideal candidate for virtual screening, where computational models predict its interactions with biological targets.

Ethical considerations are paramount in the development and application of pharmaceutical compounds like tert-butyl N-4-(4-aminobutyl)-3-chlorophenylcarbamate. Ensuring that research is conducted responsibly and with respect for regulatory guidelines is essential for maintaining public trust and advancing the field safely. Collaborative efforts between academia and industry have been instrumental in establishing best practices for drug development.

The future prospects of this compound are promising, with ongoing research expected to uncover new therapeutic applications. Advances in synthetic chemistry and biotechnology will continue to enhance our ability to develop innovative drugs based on this molecular scaffold. As our understanding of biological systems grows, so too will the potential uses for compounds like tert-butyl N-4-(4-aminobutyl)-3-chlorophenylcarbamate.

In conclusion, the compound with CAS number 2228230-30-4 and product name tert-butyl N-4-(4-aminobutyl)-3-chlorophenylcarbamate represents a significant contribution to pharmaceutical chemistry. Its unique structural features, combined with its potential therapeutic applications, make it a valuable asset in the ongoing quest to develop novel treatments for human diseases.